Cas no 2172496-93-2 (1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172496-93-2
• MF: C₉H₁₃F₃N₄
• MW: 234.221531629562
• CID: 5568562
• PubChem ID: 165596171
• Update Time: 2025-07-09

1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2172496-93-2
• EN300-1596132
• 1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine

• Inchi： 1S/C9H13F3N4/c1-5(6-2-3-6)16-8(9(10,11)12)7(4-13)14-15-16/h5-6H,2-4,13H2,1H3
• InChI Key： AWZFKJCPTHTLOL-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1C(C)C1CC1)(F)F

Computed Properties

• Exact Mass: 234.10923092g/mol
• Monoisotopic Mass: 234.10923092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine

Chemical Profile of 1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172496-93-2)

1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine, identified by its Chemical Abstracts Service number CAS No. 2172496-93-2, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the triazole class, characterized by a three-membered nitrogen-containing heterocycle, which is a common motif in drug discovery programs due to its ability to modulate various biological targets effectively.

The molecular structure of 1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine incorporates several key functional groups that contribute to its pharmacological profile. The presence of a cyclopropyl substituent at the 1-position and a trifluoromethyl group at the 5-position of the triazole ring introduces both steric hindrance and electronic effects that can influence binding affinity and metabolic stability. These features are particularly relevant in the design of molecules targeting enzymes or receptors with specific spatial and electronic requirements.

The triazole ring itself is a well-documented pharmacophore in medicinal chemistry, known for its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. This structural motif has been successfully incorporated into a wide range of therapeutic agents, including antifungals, antivirals, and anticancer drugs. The methanamine group at the 4-position further extends the molecular diversity of this compound, providing a potential site for further derivatization or interaction with biological systems.

In recent years, there has been growing interest in the development of novel scaffolds that combine multiple pharmacological features within a single molecule. The compound CAS No. 2172496-93-2 exemplifies this trend by integrating elements such as the cyclopropyl group, which is known for its metabolic stability and ability to occupy narrow binding pockets, with the electron-withdrawing trifluoromethyl group, which enhances lipophilicity and binding affinity. These design principles are particularly relevant in the context of modern drug discovery, where optimizing physicochemical properties is critical for achieving desired pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a lead structure for further medicinal chemistry optimization. The combination of the triazole core, cyclopropylethyl side chain, and trifluoromethyl substituent creates a versatile platform that can be modified to explore new biological activities or enhance existing ones. For instance, modifications at the methanamine group could introduce additional hydrogen bonding capabilities or alter solubility characteristics, while changes to the cyclopropyl moiety might enable exploration of different receptor binding modes.

The relevance of this compound is further underscored by current research trends in drug discovery. The demand for molecules with improved metabolic stability has led to increased interest in structural motifs such as cyclopropanes, which resist oxidative degradation. Similarly, the use of fluorinated substituents remains a cornerstone in medicinal chemistry due to their ability to modulate both electronic properties and bioavailability. The presence of these elements in 1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine suggests that it may exhibit favorable pharmacokinetic properties suitable for further development.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that highlight advancements in synthetic methodology. The construction of the triazole ring can be achieved through cycloaddition reactions such as azide-alkyne cycloadditions (CuAAC), which are widely used in both academic and industrial settings due to their high efficiency and selectivity. Additionally, the introduction of the cyclopropylethyl group may require cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, depending on synthetic strategies employed.

The incorporation of the trifluoromethyl group is another synthetic challenge that requires careful consideration. While there are well-established methods for introducing fluorine atoms into organic molecules—such as halogen-metal exchange followed by quenching with fluorinating agents—the choice of reagents must be balanced against factors such as cost-effectiveness and environmental impact. Recent advances in fluorination chemistry have led to greener alternatives that minimize waste generation while maintaining high yields.

In terms of biological activity, 1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine has shown promise as an intermediate in several research programs aimed at identifying novel therapeutic agents. While specific experimental data may not be publicly available at this time due to proprietary considerations or ongoing studies, preliminary studies suggest that this compound exhibits interesting interactions with certain biological targets, which could make it valuable for drug development efforts.

The triazole moiety has been extensively studied for its potential applications in treating fungal infections, viral infections, and even cancer, due to its ability to disrupt essential cellular processes through inhibition of enzymes like protein kinases or DNA polymerases. The presence of both cyclopropylethyl and trifluoromethyl groups may enhance these effects by improving binding affinity or altering metabolic pathways associated with drug resistance.

Furthermore, CAS No. 2172496-93-2 could serve as a starting point for exploring new therapeutic modalities by leveraging computational chemistry tools such as molecular docking simulations or quantum mechanical calculations. These methods allow researchers to predict how this compound might interact with specific proteins or nucleic acids, providing insights into potential mechanisms-of-action before expensive experimental validation is undertaken.

The synthesis and characterization of this compound also highlight advancements in analytical techniques that enable high-resolution structural determination.* Techniques such as nuclear magnetic resonance (NMR) spectroscopy,* mass spectrometry (MS),* and X-ray crystallography* provide detailed information about molecular structure,* purity,* and conformational preferences—all critical factors when evaluating new chemical entities for drug development purposes.*

In conclusion, 1-(1-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No.*2172496*93*2) represents an intriguing chemical entity with potential applications across multiple therapeutic areas.* Its unique structural features—including*the* cyclopropylethyl, * trifluoromethyl, *and* triazole moieties—make it an attractive candidate for further medicinal chemistry exploration.* As research continues*to uncover new biological targets*and develop innovative synthetic methodologies,* compounds like*this*will remain valuable assets*in*the quest*to discover safer,*more effective*treatments*for human diseases.*